N-(2-fluorophenyl)-3-[(propylamino)sulfonyl]-4-(1-pyrrolidinyl)benzamide

• IUPAC Name: N-(2-fluorophenyl)-3-(propylsulfamoyl)-4-pyrrolidin-1-ylbenzamide
• InChI: InChI=1S/C20H24FN3O3S/c1-2-11-22-28(26,27)19-14-15(9-10-18(19)24-12-5-6-13-24)20(25)23-17-8-4-3-7-16(17)21/h3-4,7-10,14,22H,2,5-6,11-13H2,1H3,(H,23,25)
• InChI Key: JNQNQTHKFWNURD-UHFFFAOYSA-N
• Canonical SMILES: CCCNS(=O)(=O)C1=C(C=CC(=C1)C(=O)NC2=CC=CC=C2F)N3CCCC3
• Molecular Formula: C20H24FN3O3S
• Molecular Weight: 405.5 g/mol

Description

N-(2-fluorophenyl)-3-[(propylamino)sulfonyl]-4-(1-pyrrolidinyl)benzamide is a synthetic compound that has been developed for scientific research purposes. It is commonly referred to as FPS-ZM1 and is used to selectively block the activity of the μ-opioid receptor. This receptor is involved in the modulation of pain, reward, and addiction pathways in the brain. FPS-ZM1 has been extensively studied for its potential use in the development of new analgesic and anti-addiction medications.

Mechanism of Action

FPS-ZM1 selectively blocks the activity of the μ-opioid receptor by binding to a specific site on the receptor. This prevents the receptor from binding to its natural ligands, such as endorphins, and reduces the activity of the receptor. This results in a reduction in pain sensation and a decrease in the rewarding effects of opioids.
Biochemical and Physiological Effects:
FPS-ZM1 has been shown to reduce pain sensitivity in animal models of acute and chronic pain. It has also been shown to reduce the rewarding effects of opioids in animal models of addiction. These effects are thought to be mediated by the selective blockade of the μ-opioid receptor.

Advantages and Limitations for Lab Experiments

The main advantage of FPS-ZM1 for lab experiments is its selectivity for the μ-opioid receptor. This reduces the risk of side effects associated with non-selective opioid receptor antagonists. However, FPS-ZM1 has some limitations for lab experiments. It has poor solubility in aqueous solutions, which can make it difficult to administer to animals. It also has a short half-life, which means that it needs to be administered frequently to maintain its effects.

Future Directions

There are several future directions for the research on FPS-ZM1. One area of interest is the development of new analgesic medications that target the μ-opioid receptor. FPS-ZM1 could be used as a starting point for the development of new compounds with improved pharmacological properties. Another area of interest is the development of new anti-addiction medications that target the μ-opioid receptor. FPS-ZM1 could be used to explore the role of this receptor in addiction and to identify new targets for drug development. Finally, FPS-ZM1 could be used in combination with other drugs to explore potential synergistic effects in the treatment of pain and addiction.

Scientific Research Applications

FPS-ZM1 has been extensively studied for its potential use in the development of new analgesic and anti-addiction medications. It has been shown to selectively block the activity of the μ-opioid receptor, which is involved in the modulation of pain, reward, and addiction pathways in the brain. This selectivity is important because it reduces the risk of side effects associated with non-selective opioid receptor antagonists.